Cas no 74908-84-2 (Acetic acid, dicyano-, ethyl ester)

• Product Name: Acetic acid, dicyano-, ethyl ester
• CAS No: 74908-84-2
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 540307
• PubChem ID: 13133239
• Update Time: 2025-04-19

Acetic acid, dicyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, dicyano-, ethyl ester
• 74908-84-2
• Ethyl dicyanoacetate
• DTXSID60520895
• AKOS017516457
• InChI=1/C6H6N2O2/c1-2-10-6(9)5(3-7)4-8/h5H,2H2,1H
• SCHEMBL11445122

• Inchi： 1S/C6H6N2O2/c1-2-10-6(9)5(3-7)4-8/h5H,2H2,1H3
• InChI Key： RZENCBUPDBAVRW-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)C#N)=O)CC

Computed Properties

• Exact Mass: 138.042927438g/mol
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.9Ų